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Compound of Interest

Compound Name: Dopamine 4-sulfate

Cat. No.: B1193901 Get Quote

For researchers, scientists, and drug development professionals engaged in the precise

quantification of dopamine metabolites, the selection of a high-quality reference standard for

Dopamine 4-sulfate is a critical determinant of analytical accuracy and reliability. This guide

provides a comparative overview of commercially available reference standards and discusses

the landscape of certified reference materials (CRMs) for this important analyte.

Comparison of Commercially Available Dopamine 4-
sulfate Reference Standards
Several reputable suppliers offer Dopamine 4-sulfate as a reference standard. While a direct

head-to-head performance comparison from a single independent study is not publicly

available, this section summarizes the product specifications from prominent vendors to

facilitate an informed selection. For the most accurate and up-to-date information, it is always

recommended to consult the supplier's website and the lot-specific Certificate of Analysis

(CoA).

Table 1: Comparison of Dopamine 4-sulfate Reference Standards
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Purity
Specificat
ion

Form
Storage
Temperat
ure

Sigma-

Aldrich

(Merck)

SMB01331
38339-02-

5

C₈H₁₁NO₅

S

≥95%

(HPLC)[1]
Solid -20°C[1]

Cayman

Chemical
16305

38339-02-

5

C₈H₁₁NO₅

S
≥98% Solid -20°C

Santa Cruz

Biotechnol

ogy

sc-211133
38339-02-

5

C₈H₁₁NO₅

S

Lot-specific

(e.g.,

98.46% by

HPLC)

Solid

Room

Temperatur

e

MedchemE

xpress
HY-113257

38339-02-

5

C₈H₁₁NO₅

S

Not

specified
Solid

-20°C

(powder)

Pharmaffili

ates

PA STI

036260

38339-02-

5

C₈H₁₁NO₅

S

Not

specified
Solid

Not

specified

Table 2: Isotope-Labeled Internal Standards for Dopamine 4-sulfate

For quantitative analysis using mass spectrometry, a stable isotope-labeled internal standard is

essential for correcting matrix effects and variations in sample processing.

Supplier
Product
Name

Product
Number

Molecular
Formula

Form
Storage
Temperatur
e

LGC

Standards

Dopamine 4-

O-Sulfate-d4

TRC-

D533847
C₈H₇D₄NO₅S Neat Not specified

Pharmaffiliate

s

Dopamine 4-

O-Sulfate-d4

PA STI

036270
C₈H₇D₄NO₅S Not specified Not specified

Clearsynth
Dopamine 4-

O-Sulfate-d4
CS-T-96763 C₈H₇D₄NO₅S Not specified Not specified
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Certified Reference Materials (CRMs)
As of the latest review, there are no commercially available products explicitly marketed as

"Certified Reference Materials (CRMs)" for Dopamine 4-sulfate. CRMs are produced under a

stringent quality system (e.g., ISO 17034) and come with a certificate that provides a certified

value with its uncertainty. For dopamine itself, CRMs are available, such as the TraceCERT®

standard from Sigma-Aldrich[2]. Researchers requiring the highest level of metrological

traceability for Dopamine 4-sulfate may need to perform in-house characterization of a high-

purity standard against a primary standard, if available, or use a well-characterized standard

from a reputable supplier and establish its traceability through a documented process.

Metabolic Pathway of Dopamine to Dopamine 4-
sulfate
The following diagram illustrates the enzymatic conversion of dopamine to its sulfated

metabolite, Dopamine 4-sulfate. This reaction is a key step in the phase II metabolism of

dopamine.
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Metabolic Pathway of Dopamine to Dopamine 4-sulfate
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Metabolic Pathway of Dopamine

Experimental Protocol: Quantification of Dopamine
4-sulfate in Human Plasma by LC-MS/MS
This section provides a representative, detailed experimental protocol for the quantification of

Dopamine 4-sulfate in human plasma using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). This protocol is based on established bioanalytical methods for

related compounds and should be validated in the end-user's laboratory.[3]

1. Materials and Reagents

Dopamine 4-sulfate reference standard
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Dopamine 4-O-Sulfate-d4 (internal standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

2. Preparation of Standard and Internal Standard Solutions

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve the Dopamine 4-sulfate
reference standard and the deuterated internal standard in a suitable solvent (e.g., methanol

or water) to obtain a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the primary stock solution with a suitable solvent

(e.g., 50:50 methanol:water) to prepare a series of working standard solutions for

constructing the calibration curve.

Internal Standard Working Solution: Dilute the primary stock solution of the internal standard

to a final concentration of, for example, 100 ng/mL.

3. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample (calibrator, quality control, or unknown sample) in a

microcentrifuge tube, add 20 µL of the internal standard working solution.

Vortex for 10 seconds.

Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[3]

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.[3]

Transfer the supernatant to a clean tube for LC-MS/MS analysis.
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4. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Gradient: A suitable gradient to separate Dopamine 4-sulfate from endogenous

interferences.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be

optimized).

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Dopamine 4-sulfate: To be determined by direct infusion of the standard.

Dopamine 4-O-Sulfate-d4: To be determined by direct infusion of the standard.

Optimize collision energy and other source parameters for maximum signal intensity.

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibrators.

Use a weighted linear regression for the calibration curve.
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Quantify the Dopamine 4-sulfate concentration in the unknown samples using the

calibration curve.

Experimental Workflow
The following diagram outlines the key steps in a typical bioanalytical workflow for the

quantification of Dopamine 4-sulfate.
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Experimental Workflow for Dopamine 4-sulfate Quantification
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Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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